Cas no 956384-55-7 (DeMethylsonchifolin)

• Product Name: DeMethylsonchifolin
• CAS No: 956384-55-7
• MF: C₂₀H₂₄O₆
• MW: 360.400966644287
• CID: 837594
• PubChem ID: 124593912
• Update Time: 2025-04-19

DeMethylsonchifolin Chemical and Physical Properties

Names and Identifiers

• DeMethylsonchifolin
• N-[1-(2,4-Dichlorobenzyl)-1H-pyrazol-5-yl]-2-[4-(1,3-dithiolan-2- yl)phenoxy]acetamide
• (3aR,4R,6E,10E,11aR)-2,3,3a,4,5,8,9,11a-Octahydro-10-methyl-3-methylene-4-[[(2Z)-2-methyl-1-oxo-2-buten-1-yl]oxy]-2-oxocyclodeca[b]furan-6-carboxylic acid
• [ "" ]
• AKOS040761608
• (3aR,4R,6E,10E,11aR)-10-methyl-4-[(Z)-2-methylbut-2-enoyl]oxy-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-6-carboxylic acid
• 956384-55-7
• FS-9233
• CID 124593912

• Inchi： 1S/C20H24O6/c1-5-12(3)19(23)25-16-10-14(18(21)22)8-6-7-11(2)9-15-17(16)13(4)20(24)26-15/h5,8-9,15-17H,4,6-7,10H2,1-3H3,(H,21,22)/b11-9+,12-5-,14-8+/t15-,16-,17+/m1/s1
• InChI Key： IOPBGRHISQTQKP-AAUAWEGASA-N
• SMILES： O1C(C(=C)[C@H]2[C@H]1C=C(C)CCC=C(C(=O)O)C[C@H]2OC(/C(=C\C)/C)=O)=O |c:7,t:12|

Computed Properties

• Exact Mass: 360.15700
• Monoisotopic Mass: 360.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 563.2±50.0 °C at 760 mmHg
• Flash Point: 198.0±23.6 °C
• PSA: 89.90000
• LogP: 3.10340
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

DeMethylsonchifolin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones